6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.3 g/mol
• IUPAC Name: 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C10H14N2O2S/c1-2-3-4-7-8(13)11-10-12(9(7)14)5-6-15-10/h14H,2-6H2,1H3
• InChI Key: MNVFSUHLLQMAJN-UHFFFAOYSA-N
• Isomeric SMILES: CCCCC1=C(N2CCSC2=NC1=O)O

Description

6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one, also known as BHTP, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BHTP has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties.

Mechanism of Action

The mechanism of action of 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one is not fully understood, but it is believed to act through multiple pathways. 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has been found to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has also been shown to activate the Nrf2 pathway, which is involved in the regulation of antioxidant response elements. Additionally, 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has been found to induce apoptosis by activating caspase-3 and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are associated with various diseases, including cancer, diabetes, and cardiovascular diseases. 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has also been found to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has been shown to have a protective effect on the liver and kidneys by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one of the limitations of 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The potential therapeutic applications of 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one are vast, and there are several future directions for research. One area of research is the development of 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one-based drugs for the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases. Another area of research is the investigation of the mechanism of action of 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one to better understand its biological effects. Additionally, the development of new synthesis methods for 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one could improve the yield and purity of the compound, making it easier to use in lab experiments.
Conclusion:
In conclusion, 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties. The mechanism of action of 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one is not fully understood, but it is believed to act through multiple pathways. 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has several advantages for lab experiments, including its stability and low toxicity. However, its low solubility in water can make it difficult to use in certain experiments. There are several future directions for research, including the development of 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one-based drugs and the investigation of its mechanism of action.

Synthesis Methods

The synthesis of 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one involves a multistep process that starts with the reaction of 2-aminothiazole and ethyl acetoacetate, followed by the reaction of the resulting product with bromobutane. The final step involves the reaction of the intermediate product with sodium hydroxide and hydrogen peroxide to yield 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one. The synthesis of 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has been optimized, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and reducing the activation of NF-κB. 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has also been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. Additionally, 6-butyl-5-hydroxy-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-7-one has been found to have antitumor properties by inducing apoptosis and inhibiting cell proliferation.